

A-Technical-Guide-on-the-Role-of-CMP-Neu5Ac-in-Cellular-Communication

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: *CMP-Neu5Ac*

Cat. No.: *B1255831*

[Get Quote](#)

Executive Summary

The periphery of every mammalian cell is adorned with a dense and complex layer of glycans, collectively known as the glycocalyx. The terminal residues of these glycan chains are frequently capped by sialic acids, with N-acetylneuraminic acid (Neu5Ac) being the most common form in humans. This terminal modification, known as sialylation, is not merely decorative; it is a critical modulator of a vast array of cellular communication events, from immune recognition to pathogen invasion and cancer metastasis.[1][2] The absolute prerequisite for all sialylation reactions is the activated sugar donor, cytidine monophosphate N-acetylneuraminic acid (**CMP-Neu5Ac**).[3][4][5] This guide provides an in-depth technical exploration of the central role of **CMP-Neu5Ac**, from its biosynthesis to its utilization in the Golgi apparatus, and examines how its availability governs the sialylation landscape that ultimately dictates cellular behavior. We will delve into the key enzymatic players, the functional consequences of sialylation in health and disease, and provide validated experimental protocols for researchers and drug development professionals seeking to investigate and manipulate this pivotal pathway.

Section 1: The Heart of the Matter: Biosynthesis and Activation of Sialic Acid


Cellular communication is profoundly influenced by the sialic acid residues that terminate glycan chains on glycoproteins and glycolipids.[6] The journey to decorating the cell surface with these critical modulators begins with the synthesis of their activated donor, **CMP-Neu5Ac**. This process is a tightly regulated enzymatic cascade that serves as a critical control point for the cell's overall sialylation capacity.

The De Novo Biosynthesis Pathway

The synthesis of **CMP-Neu5Ac** is a multi-step process that primarily occurs in the cytoplasm and nucleus of vertebrate cells.[7]

- **Initiation:** The pathway begins with UDP-N-acetylglucosamine (UDP-GlcNAc), a common precursor in glycan synthesis. The bifunctional enzyme UDP-GlcNAc 2-epimerase/N-acetylmannosamine kinase (GNE) first catalyzes the epimerization of UDP-GlcNAc to N-acetylmannosamine (ManNAc).[8]
- **Phosphorylation:** The kinase domain of GNE then phosphorylates ManNAc to produce ManNAc-6-phosphate.
- **Condensation:** N-acetylneuraminic acid-9-phosphate synthase (NANS) catalyzes the condensation of ManNAc-6-phosphate with phosphoenolpyruvate (PEP) to yield N-acetylneuraminic acid-9-phosphate (Neu5Ac-9-P).
- **Dephosphorylation:** A specific phosphatase, Neu5Ac-9-P phosphatase (NANP), removes the phosphate group to generate free Neu5Ac in the cytoplasm.[7]
- **Activation:** This is the crucial, rate-limiting step.[9] Free Neu5Ac is transported into the nucleus where CMP-sialic acid synthetase (CMAS) catalyzes its reaction with cytidine triphosphate (CTP).[10][11] This reaction, which requires Mg^{2+} as a cofactor, results in the formation of **CMP-Neu5Ac** and pyrophosphate (PPi).[11] Interference with this activation step is embryonic lethal in mammals, highlighting its fundamental importance.[12][13]

The nuclear localization of vertebrate CMAS is an unusual feature, suggesting a potential for regulatory control linked to nuclear events before the **CMP-Neu5Ac** is transported back to the cytoplasm and subsequently into the Golgi apparatus.[12]



[Click to download full resolution via product page](#)

Caption: De novo biosynthesis pathway of **CMP-Neu5Ac**.

Section 2: The Gateway to Sialylation: Transport and Transfer

Once synthesized, **CMP-Neu5Ac** must be delivered to the lumen of the Golgi apparatus, the site of glycan elongation and maturation. This critical transport step and the subsequent transfer of Neu5Ac to nascent glycans are mediated by a dedicated transporter and a family of specific enzymes, respectively.

The CMP-Sialic Acid Transporter (CST)

The transport of **CMP-Neu5Ac** from the cytosol into the Golgi lumen is mediated by the solute carrier family 35 member A1 (SLC35A1), also known as the CMP-sialic acid transporter (CST).[7][14][15] CST functions as an antiporter, exchanging cytosolic **CMP-Neu5Ac** for luminal CMP, a byproduct of the sialylation reaction.[16] This tight coupling ensures a continuous supply of the activated sugar donor while removing the inhibitory product. The essential nature of CST is underscored by the fact that its genetic knockout in cell lines leads to a loss of cell surface sialylation.[15]

The Sialyltransferases (STs): Architects of the Sialome

Inside the Golgi, a family of enzymes called sialyltransferases (STs) catalyze the transfer of Neu5Ac from **CMP-Neu5Ac** to the terminal positions of glycan chains on glycoproteins and glycolipids.[5][17] Humans express twenty distinct sialyltransferases, each with specificities for the acceptor substrate and the type of glycosidic linkage it forms.[18][19] This enzymatic diversity is what allows for the creation of a complex and varied "sialome" on the cell surface.

STs are categorized into four main families based on the linkage they create and the acceptor sugar they recognize:[18][20]

- ST3Gal: Transfers Neu5Ac in an α 2,3-linkage to a terminal galactose (Gal) residue.
- ST6Gal: Transfers Neu5Ac in an α 2,6-linkage to a terminal galactose (Gal) residue.
- ST6GalNAc: Transfers Neu5Ac in an α 2,6-linkage to a terminal N-acetylgalactosamine (GalNAc) residue.

- ST8Sia: Transfers Neu5Ac in an α 2,8-linkage to another sialic acid residue, forming polysialic acid chains.

The differential expression of these STs in various tissues and developmental stages contributes to the cell-specific glycan profiles that mediate distinct biological functions.

Sialyltransferase Family	Linkage Formed	Acceptor Substrate (Terminal)	Key Biological Roles
ST3Gal	α 2,3-Sialic Acid	Galactose (Gal)	Synthesis of sialyl-Lewis antigens (selectin ligands), ganglioside synthesis. [18]
ST6Gal	α 2,6-Sialic Acid	Galactose (Gal)	Modulation of B-cell receptor signaling, synthesis of ligands for Siglec-2 (CD22). [21]
ST6GalNAc	α 2,6-Sialic Acid	N-Acetylgalactosamine (GalNAc)	Synthesis of the sialyl-Tn antigen, often associated with cancer. [18]
ST8Sia	α 2,8-Sialic Acid	Sialic Acid (Sia)	Regulation of neural cell adhesion molecule (NCAM) function, embryogenesis. [22]

Section 3: The Functional Readout: Sialylation in Cellular Communication


The terminal sialic acids, installed via **CMP-Neu5Ac**-dependent sialyltransferases, act as crucial recognition epitopes or modulators in a multitude of signaling events. Their negative charge and bulky nature can mask underlying recognition sites or create new ones, thereby profoundly influencing how a cell interacts with its environment.

The Sialic Acid-Siglec Axis: A Master Regulator of Immunity

One of the most well-characterized roles of sialylation in cellular communication is its interaction with Siglecs (Sialic acid-binding immunoglobulin-like lectins).[1] Siglecs are a family of I-type lectins expressed predominantly on immune cells that recognize specific sialic acid linkages.[23] These interactions can mediate cell-cell adhesion and, critically, transduce intracellular signals that regulate immune responses.

Most Siglecs contain intracellular immunoreceptor tyrosine-based inhibitory motifs (ITIMs).[24][25] Upon binding to sialoglycans on opposing cells (trans interaction) or on the same cell surface (cis interaction), these ITIMs become phosphorylated and recruit phosphatases like SHP-1 and SHP-2.[25] This recruitment leads to the dephosphorylation of key signaling molecules, dampening activating signals and promoting immune tolerance.[25][26]

Conversely, some Siglecs lack ITIMs and instead associate with activating adaptor proteins containing immunoreceptor tyrosine-based activation motifs (ITAMs), such as DAP12.[26] Engagement of these activating Siglecs can promote immune cell activation.[23][26]



[Click to download full resolution via product page](#)

Caption: Opposing signaling outcomes of the Sialic Acid-Siglec axis.

Sialylation in Cell Adhesion and Receptor Modulation

Beyond Siglec interactions, sialylation broadly impacts cellular communication by:

- **Modulating Cell Adhesion:** The dense negative charge of sialic acids contributes to electrostatic repulsion between cells, which can prevent non-specific aggregation.[\[6\]](#) Conversely, specific sialylated structures, like the sialyl-Lewis x antigen, are essential ligands for selectins, mediating the initial tethering and rolling of leukocytes on endothelial surfaces during inflammation.
- **Regulating Receptor Function:** Sialylation of receptor tyrosine kinases (RTKs) like the epidermal growth factor receptor (EGFR) can influence ligand binding, receptor dimerization, and downstream signaling. Alterations in the sialylation status of these receptors are frequently observed in cancer and can contribute to uncontrolled cell growth.[\[21\]](#) For instance, α -2,6-sialylation of the Fas receptor can inhibit the formation of the death-inducing signaling complex (DISC), thereby protecting tumor cells from apoptosis.[\[21\]](#)

Section 4: Pathological Consequences and Therapeutic Targeting

Given the central role of **CMP-Neu5Ac** and the resulting sialylation in governing cellular interactions, it is no surprise that dysregulation of this pathway is a hallmark of numerous diseases, most notably cancer.[\[27\]](#)[\[28\]](#)[\[29\]](#)

Aberrant Sialylation in Cancer

Cancer cells frequently exhibit "hypersialylation," an increased density of sialic acid on the cell surface.[\[27\]](#)[\[30\]](#) This is often due to the upregulation of specific sialyltransferases.[\[29\]](#)[\[30\]](#) This altered sialoscape contributes to the malignant phenotype through several mechanisms:

- **Immune Evasion:** Increased sialic acids on tumor cells can engage inhibitory Siglecs on immune cells like Natural Killer (NK) cells and T cells, suppressing the anti-tumor immune response.[\[30\]](#)
- **Metastasis:** Changes in sialylation can decrease cell-cell adhesion, facilitating detachment from the primary tumor.[\[30\]](#) Concurrently, the expression of sialylated ligands for selectins can promote adhesion to endothelial cells in distant organs, seeding metastases.[\[18\]](#)
- **Enhanced Survival and Proliferation:** As mentioned, altered sialylation can modulate growth factor receptor signaling and inhibit death receptor-mediated apoptosis, promoting tumor

growth.[21][27]

Therapeutic Strategies Targeting the Sialylation Pathway

The critical role of the **CMP-Neu5Ac** pathway in pathology makes it an attractive target for therapeutic intervention.[6][31][32] Strategies being explored include:

- Inhibition of Sialyltransferases: Developing small molecule inhibitors that block the active sites of specific STs overexpressed in cancer.[31][33]
- Metabolic Inhibition: Using fluorinated sialic acid analogues that, once metabolized, act as chain terminators or inhibitors of the pathway, reducing overall cell surface sialylation.[32][34]
- Targeting Siglec Interactions: Developing antibodies or sialic acid mimetics to block the inhibitory Siglec-sialoglycan interactions, thereby "releasing the brakes" on the anti-tumor immune response.[35]

Section 5: Key Methodologies for Studying the CMP-Neu5Ac Pathway

A robust investigation of the role of **CMP-Neu5Ac** in any biological system requires precise and validated methodologies. Here, we detail two fundamental protocols for quantifying the substrate pool and assessing the functional outcome on the cell surface.

Protocol 1: Quantification of Intracellular CMP-Neu5Ac via LC-MS/MS

Rationale: Liquid chromatography-tandem mass spectrometry (LC-MS/MS) provides the highest degree of sensitivity and specificity for quantifying small metabolites like **CMP-Neu5Ac** from complex biological samples.[36][37] This method allows for the direct measurement of the activated sugar donor pool, providing a direct link between the biosynthetic pathway and the potential for cellular sialylation.

Methodology:

- Cell Culture and Harvest: Culture cells of interest to ~80-90% confluency. For suspension cells, aim for a density of $1-2 \times 10^6$ cells/mL. Harvest a known number of cells (e.g., 5×10^6) by

centrifugation at 300 x g for 5 minutes at 4°C.

- Metabolite Extraction (Critical Step):
 - Quickly wash the cell pellet once with 1 mL of ice-cold phosphate-buffered saline (PBS) to remove extracellular contaminants. Centrifuge as above and discard the supernatant.
 - To quench metabolic activity and extract metabolites, add 500 µL of an ice-cold 80:20 methanol:water solution to the cell pellet.[\[36\]](#)[\[37\]](#)
 - Vortex vigorously for 1 minute, followed by incubation on dry ice for 15 minutes to ensure complete cell lysis and protein precipitation.
 - Centrifuge at 16,000 x g for 10 minutes at 4°C.
 - Carefully collect the supernatant containing the metabolites and transfer to a new microfuge tube.
- Sample Preparation: Dry the metabolite extract under a gentle stream of nitrogen or using a vacuum concentrator. Reconstitute the dried extract in a suitable volume (e.g., 100 µL) of the initial mobile phase for LC-MS/MS analysis.
- LC-MS/MS Analysis:
 - Chromatography: Use a hydrophilic interaction chromatography (HILIC) column to achieve retention of the polar **CMP-Neu5Ac** molecule.[\[36\]](#)[\[37\]](#)
 - Mass Spectrometry: Operate the mass spectrometer in negative ion mode using Multiple Reaction Monitoring (MRM). The specific precursor-to-product ion transition for **CMP-Neu5Ac** should be determined empirically but is well-documented.
- Quantification (Self-Validation):
 - Prepare a standard curve using a certified **CMP-Neu5Ac** standard of known concentrations (e.g., 1 ng/mL to 1000 ng/mL).[\[36\]](#)
 - Process the standards in the same manner as the samples where feasible.

- Calculate the concentration of **CMP-Neu5Ac** in the samples by interpolating their peak areas against the standard curve. Normalize the final value to the initial cell number.

Caption: Workflow for **CMP-Neu5Ac** quantification by LC-MS/MS.

Protocol 2: Analysis of Cell Surface Sialylation using Lectin Flow Cytometry

Rationale: Flow cytometry using fluorescently-labeled lectins is a high-throughput and semi-quantitative method to assess the presence of specific glycan structures, including terminal sialic acids, on the surface of living or fixed cells.^{[2][38][39]} This provides a functional readout of the activity of the sialylation pathway.

Methodology:

- Cell Preparation: Harvest cells (e.g., $0.5-1 \times 10^6$ cells per sample) and wash once with ice-cold FACS buffer (e.g., PBS with 1% BSA).
- Lectin Staining:
 - Resuspend the cell pellet in 100 μ L of FACS buffer containing the fluorescently-labeled lectin at its predetermined optimal concentration.
 - Key Lectins for Sialic Acid Detection:
 - SNA (Sambucus nigra agglutinin): Binds preferentially to α 2,6-linked sialic acids.^[15]
 - MAL II (Maackia amurensis lectin II): Binds preferentially to α 2,3-linked sialic acids.^[38]
 - Incubate for 30-45 minutes at 4°C in the dark to prevent internalization.
- Washing: Add 1 mL of ice-cold FACS buffer to each tube and centrifuge at 300 x g for 5 minutes. Discard the supernatant. Repeat the wash step once more to remove unbound lectin.
- Data Acquisition: Resuspend the cell pellet in 300-500 μ L of FACS buffer. Analyze the samples on a flow cytometer, acquiring data for at least 10,000 events per sample.
- Controls (Self-Validation):

- Unstained Control: Cells treated with buffer only, to set the baseline fluorescence.
- Neuraminidase Treatment: As a negative control, pre-treat a sample of cells with a broad-spectrum neuraminidase to strip sialic acids before lectin staining. A significant reduction in fluorescence intensity validates the specificity of the lectin binding.[\[38\]](#)

Lectin	Abbreviation	Binding Specificity
Sambucus nigra agglutinin	SNA	Prefers α 2,6-linked Sialic Acid
Maackia amurensis lectin II	MAL II	Prefers α 2,3-linked Sialic Acid
Erythrina cristagalli lectin	ECL	Binds terminal Galactose (exposed after desialylation)

```
graph TD
  A[Harvest & Wash Cells] --> B[Lectin Incubation];
  B --> C[Fluorescent SNA or MALII];
  C --> D[Incubate 4°C, dark];
  D --> E[Wash x2];
  E --> F[Resuspend];
  F --> G[Acquire on Flow Cytometer];

  subgraph "Controls"
    H[Unstained Cells] --> G;
    I[Neuraminidase Treatment] --> B;
  end

  node[style="rounded,filled", fontcolor="#202124"]
  A[fillcolor="#F1F3F4"];
  B[fillcolor="#F1F3F4"];
  C[fillcolor="#F1F3F4"];
  D[fillcolor="#F1F3F4"];
  E[fillcolor="#F1F3F4"];
  F[fillcolor="#F1F3F4"];
  G[fillcolor="#4285F4", fontcolor="#FFFFFF"];
  H[fillcolor="#FBBC05"];
  I[fillcolor="#FBBC05"];
```

}

Caption: Workflow for Lectin-based flow cytometry analysis.

Section 6: Conclusion and Future Perspectives

CMP-Neu5Ac stands as the lynchpin of cellular sialylation, a post-translational modification that is integral to the language of cellular communication. From its regulated biosynthesis to its ultimate use in the Golgi, the availability of **CMP-Neu5Ac** dictates the cell's ability to construct the sialylated glycans that mediate immune tolerance, cell adhesion, and receptor signaling. The aberrant sialylation observed in cancer highlights the pathological consequences of dysregulating this pathway and simultaneously presents a rich source of targets for novel therapeutic strategies. The continued development of advanced analytical techniques to quantify metabolites and characterize the sialome, combined with potent and specific inhibitors, will undoubtedly deepen our understanding of this critical axis and pave the way for innovative treatments for a range of human diseases.

References

- Yin, J., et al. (2003). Reassembled Biosynthetic Pathway for a Large-scale Synthesis of **CMP-Neu5Ac**. *Marine Drugs*. [\[Link\]](#)
- Cabezas, J. A. (2014). Sialic acids as regulators of molecular and cellular interactions. *PMC*. [\[Link\]](#)
- He, Y., & Wu, Y. (2018). Sialylation is involved in cell fate decision during development, reprogramming and cancer progression. *PMC*. [\[Link\]](#)
- **CMP-Neu5Ac** / CMP-NAN. BIOLOG Life Science Institute. [\[Link\]](#)
- Schematic representation of the reaction catalyzed by CMP-sialic acid... *ResearchGate*. [\[Link\]](#)
- Structural relationships within the human sialyltransferase family. *ResearchGate*. [\[Link\]](#)
- Chen, X., & Varki, A. (2010). Sialic acid metabolism and sialyltransferases: natural functions and applications. *PMC*. [\[Link\]](#)

- Ji, A. J., et al. (2019). Quantitation of cytidine-5'-monophospho-N-acetylneuraminic acid in human leukocytes using LC-MS/MS: method development and validation. PubMed. [\[Link\]](#)
- Pappa, C., et al. (2021). Aberrant Sialylation in Cancer: Biomarker and Potential Target for Therapeutic Intervention? MDPI. [\[Link\]](#)
- Münster, A. K., et al. (2002). CMP-Sialic Acid Synthetase: The Point of Constriction in the Sialylation Pathway. PubMed. [\[Link\]](#)
- Akimoto, Y., et al. (2015). Detection of Sialic Acids on the Cell Surface Using Flow Cytometry. PubMed. [\[Link\]](#)
- Wang, Z., et al. (2024). Biological function of sialic acid and sialylation in human health and disease. Cell Death Discovery. [\[Link\]](#)
- Ji, A. J., et al. (2019). Quantitation of cytidine-5'-monophospho-N-acetylneuraminic acid in human leukocytes using LC-MS/MS: method development and validation. PMC. [\[Link\]](#)
- The role of sialic acid in pathological cell communication and signaling. The University of Queensland. [\[Link\]](#)
- Structure-Function Relationships of the CMP-Sialic Acid Transporter through Analysis of a Pathogenic Variant in an Alternatively Spliced Functional Isoform. ACS Publications. [\[Link\]](#)
- Fuster, M. M., & Esko, J. D. (2005). Sialylation: an Avenue to Target Cancer Cells. Pathology and Oncology Research. [\[Link\]](#)
- **CMP-Neu5Ac** biosynthesis pathway and the structural modeling of... ResearchGate. [\[Link\]](#)
- Hollenhorst, M. A. (2025). Assessing loss of platelet sialic acid using lectin flow cytometry. ResearchGate. [\[Link\]](#)
- CMP-Sialic Acid Synthetase: The Point of Constriction in the Sialylation Pathway. ResearchGate. [\[Link\]](#)
- Costa, A. F., et al. (2020). The Distinct Roles of Sialyltransferases in Cancer Biology and Onco-Immunology. Frontiers in Immunology. [\[Link\]](#)

- van der Zwaag, M., et al. (2022). Siglec Signaling in the Tumor Microenvironment. PMC. [\[Link\]](#)
- Characterisation of Drosophila CMP-sialic acid synthetase activity reveals unusual enzymatic properties. PMC. [\[Link\]](#)
- Synthesis of CMP-NeuAc from N-acetylglucosamine: generation of CTP from CMP using adenylate kinase. Journal of the American Chemical Society. [\[Link\]](#)
- P. A. R. (2022). Aberrant Sialylation in Cancer: Therapeutic Opportunities. PubMed. [\[Link\]](#)
- Siglec. Wikipedia. [\[Link\]](#)
- Members of the four families of sialyltransferases catalyze different... ResearchGate. [\[Link\]](#)
- Gene ResultSlc35a1 solute carrier family 35 (CMP-sialic acid transporter), member 1. NCBI. [\[Link\]](#)
- Mechanistic and Therapeutic Implications of Protein and Lipid Sialylation in Human Diseases. MDPI. [\[Link\]](#)
- Biological function of sialic acid and sialylation in human health and disease. nature.com. [\[Link\]](#)
- Quantitative Standards of 4-O-Acetyl- and 9-O-Acetyl-N-Acetylneuraminic Acid for the Analysis of Plasma and Serum. CentAUR. [\[Link\]](#)
- Sialyltransferase. Society for Developmental Biology. [\[Link\]](#)
- Glavey, S. V., et al. (2017). Targeted Approaches to Inhibit Sialylation of Multiple Myeloma in the Bone Marrow Microenvironment. Frontiers in Oncology. [\[Link\]](#)
- Aberrant Sialylation in Cancers. CD BioGlyco. [\[Link\]](#)
- Büll, C., et al. (2014). Targeting Aberrant Sialylation in Cancer Cells Using a Fluorinated Sialic Acid Analog Impairs Adhesion, Migration, and In Vivo Tumor Growth. Molecular Cancer Therapeutics. [\[Link\]](#)
- Quantitative Sialic Acid Analysis. Ludger Ltd. [\[Link\]](#)

- Lectin-Based Screening Method Developed to Optimize Sialic Acid Glycosylation in Drug Development. GeneOnline News. [\[Link\]](#)
- Balloon-like Particles help reveal Hidden Sugar Signals in the Immune System. Life Sciences British Columbia. [\[Link\]](#)
- Therapeutic potential to target sialylation and SIGLECs in neurodegenerative and psychiatric diseases. ResearchGate. [\[Link\]](#)
- Sialic acid metabolism in humans. **CMP-Neu5Ac** mostly occurs in the... ResearchGate. [\[Link\]](#)
- Sialic Acid-Siglec Axis in Human Immune Regulation, Involvement in Autoimmunity and Cancer and Potential Therapeutic Treatments. MDPI. [\[Link\]](#)
- Pillai, S., et al. (2021). Siglecs Modulate Activities of Immune Cells Through Positive and Negative Regulation of ROS Generation. PMC. [\[Link\]](#)
- Park, S., et al. (2024). Optimizing Sialic Acid Clone Screening Through A High-Throughput Lectin Assay. Bioprocess Online. [\[Link\]](#)
- CMP-sialic acid synthetase in Drosophila requires N-glycosylation of a noncanonical site. Journal of Biological Chemistry. [\[Link\]](#)
- When a negative (charge) is not a positive: sialylation and its role in cancer mechanics and progression. Frontiers. [\[Link\]](#)
- SLC35A1 - CMP-sialic acid transporter - Homo sapiens (Human). UniProt. [\[Link\]](#)
- Knockout of the CMP–Sialic Acid Transporter SLC35A1 in Human Cell Lines Increases Transduction Efficiency of Adeno-Associated Virus 9: Implications for Gene Therapy Potency Assays. MDPI. [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. The role of sialic acid in pathological cell communication and signaling - Global Partnerships - University of Queensland [global-partnerships.uq.edu.au]
- 2. researchgate.net [researchgate.net]
- 3. glycodepot.com [glycodepot.com]
- 4. CMP-Neu5Ac / CMP-NAN BIOLOG Life Science Institute [biolog.de]
- 5. Characterisation of Drosophila CMP-sialic acid synthetase activity reveals unusual enzymatic properties - PMC [pmc.ncbi.nlm.nih.gov]
- 6. researchgate.net [researchgate.net]
- 7. researchgate.net [researchgate.net]
- 8. researchgate.net [researchgate.net]
- 9. CMP-sialic acid synthetase in Drosophila requires N-glycosylation of a noncanonical site - PMC [pmc.ncbi.nlm.nih.gov]
- 10. Reassembled Biosynthetic Pathway for a Large-scale Synthesis of CMP-Neu5Ac - PMC [pmc.ncbi.nlm.nih.gov]
- 11. researchgate.net [researchgate.net]
- 12. CMP-Sialic Acid Synthetase: The Point of Constriction in the Sialylation Pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
- 13. researchgate.net [researchgate.net]
- 14. Slc35a1 solute carrier family 35 (CMP-sialic acid transporter), member 1 [Mus musculus (house mouse)] - Gene - NCBI [ncbi.nlm.nih.gov]
- 15. mdpi.com [mdpi.com]
- 16. uniprot.org [uniprot.org]
- 17. Sialic acid metabolism and sialyltransferases: natural functions and applications - PMC [pmc.ncbi.nlm.nih.gov]
- 18. Frontiers | The Distinct Roles of Sialyltransferases in Cancer Biology and Onco-Immunology [frontiersin.org]
- 19. sdbonline.org [sdbonline.org]
- 20. researchgate.net [researchgate.net]

- 21. Sialylation is involved in cell fate decision during development, reprogramming and cancer progression - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 22. Sialic acids as regulators of molecular and cellular interactions - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 23. mdpi.com [mdpi.com]
- 24. Siglec Signaling in the Tumor Microenvironment - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 25. Siglecs Modulate Activities of Immune Cells Through Positive and Negative Regulation of ROS Generation - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 26. Siglec - Wikipedia [en.wikipedia.org]
- 27. Aberrant Sialylation in Cancer: Biomarker and Potential Target for Therapeutic Intervention? - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 28. Aberrant Sialylation in Cancer: Therapeutic Opportunities - PubMed [pubmed.ncbi.nlm.nih.gov]
- 29. Aberrant Sialylation in Cancers - CD BioGlyco [bioglyco.com]
- 30. Frontiers | When a negative (charge) is not a positive: sialylation and its role in cancer mechanics and progression [frontiersin.org]
- 31. Biological function of sialic acid and sialylation in human health and disease - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 32. por-journal.com [por-journal.com]
- 33. Frontiers | Targeted Approaches to Inhibit Sialylation of Multiple Myeloma in the Bone Marrow Microenvironment [frontiersin.org]
- 34. aacrjournals.org [aacrjournals.org]
- 35. researchgate.net [researchgate.net]
- 36. Quantitation of cytidine-5'-monophospho-N-acetylneuraminic acid in human leukocytes using LC-MS/MS: method development and validation - PubMed [pubmed.ncbi.nlm.nih.gov]
- 37. Quantitation of cytidine-5'-monophospho-N-acetylneuraminic acid in human leukocytes using LC-MS/MS: method development and validation - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 38. Detection of Sialic Acids on the Cell Surface Using Flow Cytometry - PubMed [pubmed.ncbi.nlm.nih.gov]
- 39. vectorlabs.com [vectorlabs.com]
- To cite this document: BenchChem. [A-Technical-Guide-on-the-Role-of-CMP-Neu5Ac-in-Cellular-Communication]. BenchChem, [2026]. [Online PDF]. Available at:

[\[https://www.benchchem.com/product/b1255831/docs#a-technical-guide-on-the-role-of-cmp-neu5ac-in-cellular-communication\]](https://www.benchchem.com/product/b1255831/docs#a-technical-guide-on-the-role-of-cmp-neu5ac-in-cellular-communication)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)